Pyridine, 2-azido-5-chloro-, 1-oxide

• CAS RN: 57097-36-6
• Molecular Formula: C5H3ClN4O
• Molecular Weight: 170.56 g/mol
• IUPAC Name: 2-azido-5-chloro-1-oxidopyridin-1-ium
• InChI: InChI=1S/C5H3ClN4O/c6-4-1-2-5(8-9-7)10(11)3-4/h1-3H
• InChI Key: PYLAOYZHIVPRRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=[N+](C=C1Cl)[O-])N=[N+]=[N-]

Description

Pyridine, 2-azido-5-chloro-, 1-oxide is a useful research compound. Its molecular formula is C5H3ClN4O and its molecular weight is 170.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In this example, 6.70 grams (0.036 mol) of 2-amino-5-chloropyridine N-oxide hydrochloride was added to and dissolved in 100 ml. of water and 10 ml. of concentrated hydrochloric acid under vigorous stirring and was thus cooled to 0° C. to 5° C. in a salt-ice bath. To the above cold solution, a solution of 2.50 grams (0.036 mol) in 30 ml. of water was added dropwise at such a rate that the temperature of the reaction mixture did not rise above 5° C. Immediately after the above addition was complete a solution of 2.30 grams (0.036 mol) of sodium azide in 30 ml. of water was added to the cold vigorously stirred above solution at such a rate that the temperature did not rise above 5° C. When the above addition was complete the cooling bath was removed and the solution slowly warmed to about 25° C. The reaction mixture was continuously extracted with methylene chloride. From the methylene chloride extract, after evaporation in vacuo was obtained 2-azido-5-chloropyridine N-oxide in a yield of 3.75 grams or 62% of theory having a melting point of 80° C. to 82° C. with decomposition.